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Experimental Evidence for Propaquizafop Efficacy

A 2025 study confirmed that propaquizafop is a highly effective solution for controlling Eleusine indica

that has developed resistance to other major herbicides [1].

Experimental Protocol: The research used a whole-plant pot assay to evaluate herbicide efficacy.

Seeds of resistant E. indica were collected from oil palm plantations in Indonesia, while susceptible
seeds were used as a control. Herbicides (glyphosate, paraquat, and propaquizafop) were applied

at seven different dose levels, ranging from 0 to 8 times the recommended field rate. Plant dry weight
was measured four weeks after application to determine the GR₅₀ (herbicide dose required for a 50%

reduction in plant growth) [1].
Key Findings on Efficacy and Resistance: The study classified resistance levels based on the

Resistance Ratio (RR), which is the GR₅₀ of the resistant population divided by the GR₅₀ of the
susceptible population [1].

The table below summarizes the resistance levels of the E. indica populations to different herbicides:

Herbicide Mode of Action Group
Resistance Status of E.
indica

Resistance Ratio
(RR) [1]

Propaquizafop ACCase Inhibitor (Group 1) Susceptible < 2.0

Glyphosate EPSPS Inhibitor (Group 9) Resistant 2.58 - 4.36
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Herbicide Mode of Action Group
Resistance Status of E.
indica

Resistance Ratio
(RR) [1]

Paraquat Photosystem I Inhibitor

(Group 22)

Resistant 2.30 - 3.37

This demonstrates that propaquizafop effectively controlled the E. indica biotypes that were resistant to

both glyphosate and paraquat [1].

Research Context and Comparative Insights

Propaquizafop belongs to the Aryloxyphenoxypropionate (FOPs) family within the Herbicide Resistance

Action Committee (HRAC) Group 1, which inhibits the ACCase enzyme in grasses [2] [1]. This context is

important for understanding its use and potential resistance issues.

Resistance Concerns with ACCase Inhibitors: Research on ryegrass (Lolium spp.) has

documented resistance to haloxyfop, another ACCase inhibitor [2]. One study found herbicide
resistance in 79% of commercial ryegrass seed lines tested, with resistance frequencies for

haloxyfop ranging from 0.00112% to 10% [2]. This highlights a growing challenge within this herbicide
mode of action.

Implication for Propaquizafop: The resistance documented in ryegrass to other FOPs suggests that
propaquizafop could also be vulnerable to cross-resistance in some weed species. Therefore, it is

crucial to use it within a diversified weed management strategy [2].

The following diagram illustrates the experimental workflow from the 2025 study and the logical

relationship of propaquizafop's efficacy:
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Interpretation and Guidance for Researchers

The available data allows for these key conclusions:
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Propaquizafop is a potent alternative for managing grass weeds, like Eleusine indica, that have

developed multiple resistance to other herbicide groups [1].
Lack of broad-spectrum comparative data means its performance against other specific grass

weeds (e.g., Setaria spp., Echinochloa spp.) cannot be definitively stated from these results alone.
Resistance management is critical. Given the documented resistance to other ACCase inhibitors,

propaquizafop should be rotated with herbicides from different HRAC groups to preserve its long-
term efficacy [2] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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